![molecular formula C21H17N5O4 B2617810 methyl 2-{[(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetyl]amino}benzoate CAS No. 1020968-52-8](/img/structure/B2617810.png)
methyl 2-{[(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is unique and contributes to its intriguing properties. It contains a pyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl group, which is a type of heterocyclic compound. These types of structures are often found in biologically active compounds.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, compounds with similar structures have been studied for their inhibitory activity against CDK2 . This suggests that the compound could potentially participate in biological reactions related to CDK2 inhibition.Scientific Research Applications
Antimicrobial Applications
Compounds synthesized using related structures have shown specific in vitro antimicrobial activity against various pathogens. For instance, derivatives synthesized from similar core structures exhibited inhibitory effects against gram-negative and gram-positive bacteria, yeasts, and dermatophytes, highlighting their potential as antimicrobial agents (Novinson, Okabe, Robins, & Matthews, 1976). Further investigations into enaminones as building blocks for synthesizing substituted pyrazoles have also underscored their antitumor and antimicrobial activities, suggesting a broad spectrum of potential research applications (Riyadh, 2011).
Antitumor Applications
The synthesis of novel heterocyclic compounds, including those related to the given chemical structure, has been explored for their antitumor activities. Compounds have been evaluated against various cancer cell lines, showing potential as antitumor agents. For example, some synthesized compounds demonstrated inhibition effects comparable to 5-fluorouracil against human breast and liver carcinoma cell lines, indicating their promise in cancer research (Riyadh, 2011).
Synthesis of Heterocycles for Various Applications
Research into the reactions of similar structures has led to the development of various heterocycles, such as pyrazolo[1,5-a]1,3,5]triazines and imidazo[3,4-c]-as-triazines, with potential applications in scientific research beyond their antimicrobial and antitumor properties. These studies contribute to the chemical toolbox available for the synthesis of complex molecules, expanding the scope of potential research and development in pharmacology and material science (Zamigailo, Petrova, Shirobokova, & Lipson, 2013).
Future Directions
Given the potential biological activity of this compound, future research could focus on further elucidating its mechanism of action and potential applications in drug discovery . Additionally, more research could be done to determine its physical and chemical properties, as well as its safety profile.
properties
IUPAC Name |
methyl 2-[[2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O4/c1-30-21(29)15-9-5-6-10-16(15)23-19(27)12-25-20(28)18-11-17(24-26(18)13-22-25)14-7-3-2-4-8-14/h2-11,13H,12H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQGFOKQBQNFJLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-{[(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetyl]amino}benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.